Cas no 54796-50-8 (2-Thiophenecarboxylic acid, 4-(bromomethyl)-)

• Product Name: 2-Thiophenecarboxylic acid, 4-(bromomethyl)-
• CAS No: 54796-50-8
• MF: C₆H₅BrO₂S
• MW: 221.071699857712
• CID: 353653
• PubChem ID: 17867882
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 4-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-(bromomethyl)-
• 4-(bromomethyl)thiophene-2-carboxylic acid
• DTXSID20591400
• 54796-50-8
• SCHEMBL7842550

• Inchi： 1S/C6H5BrO2S/c7-2-4-1-5(6(8)9)10-3-4/h1,3H,2H2,(H,8,9)
• InChI Key： HKGBUPFCIXOJHI-UHFFFAOYSA-N
• SMILES： BrCC1=CSC(C(=O)O)=C1

Computed Properties

• Exact Mass: 219.91935
• Monoisotopic Mass: 219.91936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids